17-Methoxy-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene

• IUPAC Name: 17-methoxy-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
• InChI: InChI=1S/C18H17NO3/c1-20-12-3-2-10-6-14-16-11(4-5-19-14)7-15-18(22-9-21-15)17(16)13(10)8-12/h2-3,7-8,14,19H,4-6,9H2,1H3
• InChI Key: RXJUIQSLHGASSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CC3C4=C2C5=C(C=C4CCN3)OCO5)C=C1
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

17-Methoxy-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene is a natural product found in Annona squamosa and Dasymaschalon sootepense with data available.

Scientific Research Applications

Synthesis and Structural Analysis

17-Methoxy-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene is utilized in the synthesis and structural analysis of novel compounds. For example, the alkylation of related compounds under high dilution conditions leads to the formation of isomeric crown-like macrocycles with detailed crystal structure analysis (Zubarev et al., 2001). Additionally, diarylheptanoids, structurally similar to this compound, have been isolated from the root bark of Juglans cathayensis, with their structures elucidated using extensive spectroscopic data analysis (Li et al., 2013).

Chemical Properties and Reactions

The compound is involved in studies related to its chemical properties and reactions. For instance, its derivatives, such as dihydroallocryptopine, have been characterized for their unique structural features like benzene ring inclinations and methoxy group orientations (Sun et al., 2011). The compound also serves as a precursor or a component in the synthesis of complex molecules, such as di- and tetraoximes, with their molecular structures determined through X-ray data (Fard et al., 2007).

Applications in Molecular Modeling

This compound and its derivatives are also relevant in molecular modeling and docking studies. For instance, macrocyclic complexes involving similar structures have been engineered for antimicrobial and antioxidant activities, with their potential for anti-inflammatory activity evaluated through virtual screening (Rathi & Singh, 2015). These studies contribute to the understanding of the compound's interaction with biological systems and its potential therapeutic applications.